Cas no 144701-24-6 (Fmoc-d-nva-oh)

Fmoc-D-Nva-OH is a protected amino acid derivative used in solid-phase peptide synthesis (SPPS). The compound features an Fmoc (9-fluorenylmethoxycarbonyl) group, which serves as an amine-protecting group, and D-norvaline (D-Nva), a non-proteinogenic amino acid. The Fmoc group is cleaved under mild basic conditions, making it suitable for stepwise peptide assembly. The D-configuration of norvaline enhances resistance to enzymatic degradation, improving peptide stability. This derivative is particularly valuable in synthesizing modified peptides for research in drug development and structural studies. Its high purity and reliable performance ensure consistent results in SPPS applications. Proper storage under anhydrous conditions is recommended to maintain stability.
Fmoc-d-nva-oh structure
Fmoc-d-nva-oh structure
Product Name:Fmoc-d-nva-oh
CAS No:144701-24-6
MF:C20H21NO4
MW:339.38504576683
MDL:MFCD00155640
CID:64877
PubChem ID:2756112
Update Time:2025-06-26

Fmoc-d-nva-oh Chemical and Physical Properties

Names and Identifiers

    • (R)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)pentanoic acid
    • Fmoc-D-2-aminovaleric acid
    • Fmoc-D-Nva-OH
    • Fmoc-D-norvaline
    • fmoc-norvaline
    • N-[(9-fluorenyl)methoxycarbonyl]-D-norvaline
    • SCHEMBL119530
    • CS-0101031
    • AKOS016843505
    • DS-3404
    • Z1946055110
    • EN300-624040
    • (R)-2-(((9H-fluoren-9-yl)methoxy)carbonylamino)pentanoic acid
    • J-300351
    • 144701-24-6
    • MFCD00155640
    • (2R)-2-(9H-fluoren-9-ylmethoxycarbonylamino)pentanoic acid
    • D-Norvaline, N-[(9H-fluoren-9-ylmethoxy)carbonyl]-
    • DTXSID80373244
    • (2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoic acid
    • AM82598
    • (2R)-2-{[(9H-fluoren-9-ylmethoxy)carbonyl]amino}pentanoic acid
    • (2R)-2-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)pentanoic acid
    • 894-027-2
    • Fmoc-d-nva-oh
    • MDL： MFCD00155640
    • Inchi： 1S/C20H21NO4/c1-2-7-18(19(22)23)21-20(24)25-12-17-15-10-5-3-8-13(15)14-9-4-6-11-16(14)17/h3-6,8-11,17-18H,2,7,12H2,1H3,(H,21,24)(H,22,23)/t18-/m1/s1
    • InChI Key： JBIJSEUVWWLFGV-GOSISDBHSA-N
    • SMILES： O(C(N[C@@H](C(=O)O)CCC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

  • Exact Mass: 339.14700
  • Monoisotopic Mass: 339.14705815g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 8
  • Complexity: 458
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 75.6Ų

Experimental Properties

  • Color/Form: White powder
  • Density: 1.23
  • Melting Point: 152-154°C
  • Boiling Point: 557.9 °C at 760 mmHg
  • Flash Point: 291.2 °C
  • PSA: 75.63000
  • LogP: 4.16930

Fmoc-d-nva-oh Security Information

  • WGK Germany：3
  • Safety Instruction： S22-S24/25
  • HazardClass：IRRITANT
  • Storage Condition：2-8°C

Fmoc-d-nva-oh Customs Data

  • HS CODE：2924299090
  • Customs Data：

    China Customs Code:

    2924299090

    Overview:

    2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, packing

    Summary:

    2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Fmoc-d-nva-oh Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
F620210-100mg
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 $64.00 2023-05-18
TRC
F620210-250mg
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SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
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F181523-5g
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SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
F79020-100g
(R)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)pentanoic acid
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 ¥3760.0 2023-09-07
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
F79020-10g
(R)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)pentanoic acid
 144701-24-6 95%
10g
 ¥426.0 2023-09-07
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
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 144701-24-6 95%
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